Cas no 7326-73-0 (3-Dimethylsulfamoylbenzoic acid)

3-Dimethylsulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(N,N-Dimethylsulfamoyl)benzoic acid
- 3-(dimethylsulfamoyl)benzoic acid
- 3-(DIMETHYLSULPHAMOYL)BENZOIC ACID
- 3-[(Dimethylamino)sulfonyl]benzenecarboxylic acid
- 3-(dimethylsulfamoyl)benzoate
- 3-[(Dimethylamino)sulphonyl]benzoic acid
- 3-DiMethylsulfaMoylbenzoic acid
- Benzoic acid, 3-[(dimethylamino)sulfonyl]-
- 3-Dimethylsulfamoyl-benzoic acid
- 3-[(dimethylamino)sulfonyl]benzoic acid
- Oprea1_119017
- ZYUAOEFMKIYOPZ-UHFFFAOYSA-N
- HMS1605C10
- 3-(dimethylsulfamoyl)-benzoic acid
- CS-0151273
- AKOS000114647
- DTXSID20407259
- C76336
- MFCD02708231
- SY081687
- BB 0237866
- J-510913
- FT-0681180
- Z53038369
- TERT-BUTYL5-HYDROXYNICOTINATE
- 7326-73-0
- 3-diMethylsulfaMoyl-benzoicacid;3-(N,N-Dimethylsulfamoyl)benzoic acid
- SCHEMBL35185
- A866119
- 3-(N,N-Dimethylsulfamoyl)benzoicacid
- EN300-00294
- LB-0714
- STK982292
- ALBB-032596
- BBL029757
- 3-Dimethylsulfamoylbenzoic acid
-
- MDL: MFCD02708231
- Inchi: 1S/C9H11NO4S/c1-10(2)15(13,14)8-5-3-4-7(6-8)9(11)12/h3-6H,1-2H3,(H,11,12)
- InChI Key: ZYUAOEFMKIYOPZ-UHFFFAOYSA-N
- SMILES: S(C1=C([H])C([H])=C([H])C(C(=O)O[H])=C1[H])(N(C([H])([H])[H])C([H])([H])[H])(=O)=O
Computed Properties
- Exact Mass: 228.0331
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 83.1
Experimental Properties
- Melting Point: 174-176°
- Boiling Point: 417.1°C at 760 mmHg
- PSA: 77.51
3-Dimethylsulfamoylbenzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
3-Dimethylsulfamoylbenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1221913-1g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 98% | 1g |
¥202.00 | 2024-07-28 | |
abcr | AB257778-5g |
3-[(Dimethylamino)sulfonyl]benzenecarboxylic acid, 95%; . |
7326-73-0 | 95% | 5g |
€381.00 | 2025-03-19 | |
abcr | AB257778-25g |
3-[(Dimethylamino)sulfonyl]benzenecarboxylic acid, 95%; . |
7326-73-0 | 95% | 25g |
€1077.00 | 2025-03-19 | |
Ambeed | A312536-5g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 97% | 5g |
$72.0 | 2025-02-26 | |
Fluorochem | 211390-10g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 95% | 10g |
£302.00 | 2022-03-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N80580-1g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 97% | 1g |
¥150.0 | 2024-07-19 | |
TRC | D479395-250mg |
3-Dimethylsulfamoylbenzoic acid |
7326-73-0 | 250mg |
$75.00 | 2023-05-18 | ||
Alichem | A019095846-25g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 97% | 25g |
$930.80 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N80580-5g |
3-(N,N-Dimethylsulfamoyl)benzoic acid |
7326-73-0 | 97% | 5g |
¥511.0 | 2024-07-19 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047935-500mg |
3-Dimethylsulfamoylbenzoic acid |
7326-73-0 | 97% | 500mg |
519.0CNY | 2021-07-13 |
3-Dimethylsulfamoylbenzoic acid Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
Additional information on 3-Dimethylsulfamoylbenzoic acid
3-Dimethylsulfamoylbenzoic Acid (CAS No 7326-73-0)
3-Dimethylsulfamoylbenzoic acid, with the CAS registry number 7326-73-0, is a significant compound in the field of organic chemistry. This compound, also referred to as dimethyl sulfamoyl benzoic acid, has garnered attention due to its unique properties and diverse applications. Recent studies have highlighted its potential in various industries, including pharmaceuticals, agrochemicals, and materials science.
The molecular structure of 3-dimethylsulfamoylbenzoic acid comprises a benzoic acid moiety substituted with a dimethyl sulfamoyl group at the meta position. This substitution pattern imparts specific electronic and steric effects, which are crucial for its reactivity and functionality. The compound's solubility, stability, and reactivity have been extensively studied, making it a valuable building block in organic synthesis.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of dimethyl sulfamoyl benzoic acid. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with current sustainability goals.
In the pharmaceutical sector, dimethyl sulfamoyl benzoic acid has shown promise as an intermediate in drug development. Its ability to form stable amides and esters makes it ideal for designing bioactive molecules. Studies have demonstrated its potential in targeting specific enzymes and receptors, paving the way for novel therapeutic agents.
Beyond pharmaceuticals, dimethyl sulfamoyl benzoic acid finds application in agrochemicals. Its role as a precursor in herbicide synthesis has been extensively investigated. Recent research highlights its effectiveness in inhibiting key enzymes involved in plant metabolism, offering a sustainable approach to weed control.
The material science community has also embraced dimethyl sulfamoyl benzoic acid for its role in polymer synthesis. Its ability to act as a versatile monomer has led to the development of advanced materials with tailored properties. These materials exhibit improved mechanical strength and thermal stability, making them suitable for high-performance applications.
In conclusion, dimethyl sulfamoyl benzoic acid (CAS No 7326-73-0) stands out as a multifaceted compound with vast potential across various industries. Ongoing research continues to uncover new applications and improve its synthesis methods, underscoring its importance in modern chemistry.
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